Cas no 96335-42-1 (5-amino-4H,7H-pyrazolo1,5-apyrimidin-7-one)

5-Amino-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one is a heterocyclic compound featuring a fused pyrazolo-pyrimidine core, notable for its versatility in pharmaceutical and agrochemical applications. Its structural framework serves as a key intermediate in synthesizing biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both amino and carbonyl functional groups enhances its reactivity, enabling selective modifications for targeted drug design. This compound exhibits favorable solubility and stability under standard conditions, facilitating its use in organic synthesis. Its well-defined crystalline form ensures consistent purity, making it a reliable building block for research and industrial applications requiring precise molecular scaffolds.

5-amino-4H,7H-pyrazolo1,5-apyrimidin-7-one structure

96335-42-1 structure

Product Name:5-amino-4H,7H-pyrazolo1,5-apyrimidin-7-one

CAS No:96335-42-1

MF:C₆H₆N₄O

MW:150.138040065765

MDL:MFCD16619827

CID:800218

PubChem ID:13396556

Update Time:2025-06-08

5-amino-4H,7H-pyrazolo1,5-apyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

- 5-amino-Pyrazolo[1,5-a]pyrimidin-7(4H)-one
- Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 5-amino- (9CI)
- Pyrazolo[1,5-a]pyrimidin-7(4H)-one,5-amino-
- 5-amino-4H,7H-pyrazolo1,5-apyrimidin-7-one
- 96335-42-1
- 5-amino-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one
- C91553
- 5-amino-1H-pyrazolo[1,5-a]pyrimidin-7-one
- SCHEMBL16828091
- IZZLGZNKNYFYCW-UHFFFAOYSA-N
- 5-Aminopyrazolo[1,5-a]pyrimidin-7(4H)-one
- SCHEMBL1524037
- 5-aminopyrazolo[1,5-a]pyrimidin-7-ol
- CS-0080946
- Z1255448513
- EN300-262586
- AKOS022634482
- Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 5-amino-
- DB-278088
- MDL： MFCD16619827
- Inchi： 1S/C6H6N4O/c7-4-3-6(11)10-5(9-4)1-2-8-10/h1-3,8H,7H2
- InChI Key： RSNQDTNZMPRNEL-UHFFFAOYSA-N
- SMILES： O=C1C=C(N)N=C2C=CNN21

Computed Properties

Exact Mass: 150.05416083g/mol
Monoisotopic Mass: 150.05416083g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 70.7Å²

5-amino-4H,7H-pyrazolo1,5-apyrimidin-7-one Pricemore >>

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Chemenu	CM273175-100mg	5-Aminopyrazolo[1,5-a]pyrimidin-7(4H)-one	96335-42-1	95+%	100mg	$341	2021-08-18
Chemenu	CM273175-250mg	5-Aminopyrazolo[1,5-a]pyrimidin-7(4H)-one	96335-42-1	95+%	250mg	$390	2021-08-18
Chemenu	CM273175-1g	5-Aminopyrazolo[1,5-a]pyrimidin-7(4H)-one	96335-42-1	95+%	1g	$782	2021-08-18
Chemenu	CM273175-1g	5-Aminopyrazolo[1,5-a]pyrimidin-7(4H)-one	96335-42-1	95%+	1g	$***	2023-05-04
Enamine	EN300-262586-1g	5-amino-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one	96335-42-1	95%	1g	$528.0	2023-09-14
Enamine	EN300-262586-5g	5-amino-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one	96335-42-1	95%	5g	$1530.0	2023-09-14
Enamine	EN300-262586-10g	5-amino-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one	96335-42-1	95%	10g	$2269.0	2023-09-14
Enamine	EN300-262586-0.05g	5-amino-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one	96335-42-1	95%	0.05g	$101.0	2024-06-18
Enamine	EN300-262586-0.1g	5-amino-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one	96335-42-1	95%	0.1g	$152.0	2024-06-18
Enamine	EN300-262586-0.25g	5-amino-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one	96335-42-1	95%	0.25g	$216.0	2024-06-18